Cas no 2172583-31-0 (5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

5-Cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is a specialized triazole derivative featuring a cyclobutyl substituent and a methoxybutyl side chain. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting heterocyclic scaffolds. The presence of both carboxylic acid and triazole functionalities enhances its utility in conjugation reactions and metal coordination, while the methoxybutyl group may improve solubility and pharmacokinetic properties. This compound is suitable for applications in drug discovery, where its modular structure allows for further derivatization. Its well-defined reactivity profile ensures consistent performance in synthetic workflows.
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid structure
2172583-31-0 structure
Product Name:5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:2172583-31-0
MF:C12H19N3O3
MW:253.297562837601
CID:5569061
PubChem ID:165593206
Update Time:2025-06-12

5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1593037
    • 2172583-31-0
    • 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
    • Inchi: 1S/C12H19N3O3/c1-8(6-7-18-2)15-11(9-4-3-5-9)10(12(16)17)13-14-15/h8-9H,3-7H2,1-2H3,(H,16,17)
    • InChI Key: OAXUTQQNVIPURX-UHFFFAOYSA-N
    • SMILES: O(C)CCC(C)N1C(=C(C(=O)O)N=N1)C1CCC1

Computed Properties

  • Exact Mass: 253.14264148g/mol
  • Monoisotopic Mass: 253.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 77.2Ų

5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1593037-0.05g
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
2172583-31-0
0.05g
$1140.0 2023-07-10
Enamine
EN300-1593037-0.1g
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
2172583-31-0
0.1g
$1195.0 2023-07-10
Enamine
EN300-1593037-0.25g
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
2172583-31-0
0.25g
$1249.0 2023-07-10
Enamine
EN300-1593037-0.5g
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
2172583-31-0
0.5g
$1302.0 2023-07-10
Enamine
EN300-1593037-1.0g
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
2172583-31-0
1.0g
$1357.0 2023-07-10
Enamine
EN300-1593037-2.5g
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
2172583-31-0
2.5g
$2660.0 2023-07-10
Enamine
EN300-1593037-5.0g
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
2172583-31-0
5.0g
$3935.0 2023-07-10
Enamine
EN300-1593037-10.0g
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
2172583-31-0
10.0g
$5837.0 2023-07-10
Enamine
EN300-1593037-50mg
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
2172583-31-0
50mg
$1140.0 2023-09-23
Enamine
EN300-1593037-100mg
5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
2172583-31-0
100mg
$1195.0 2023-09-23

Additional information on 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172583-31-0)

5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172583-31-0) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This 1,2,3-triazole derivative is characterized by its unique structural features, including a cyclobutyl ring and a 4-methoxybutan-2-yl side chain, which contribute to its potential biological activities. Researchers are increasingly exploring its applications in targeting enzymes and receptors, particularly in the context of anti-inflammatory and antimicrobial therapies.

The compound's carboxylic acid functional group enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. Recent studies have highlighted its role in the development of small-molecule inhibitors, which are crucial for modulating protein-protein interactions. Given the growing interest in personalized medicine and precision drug design, 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is being investigated for its potential to address unmet medical needs, such as drug-resistant infections and chronic inflammatory diseases.

From a synthetic perspective, the compound's 1,2,3-triazole core is often constructed via click chemistry, a highly efficient and modular approach that aligns with the principles of green chemistry. This method minimizes waste and reduces the need for hazardous reagents, which is a key consideration for sustainable pharmaceutical production. Additionally, the cyclobutyl moiety introduces steric constraints that can fine-tune the compound's binding affinity, a feature increasingly sought after in fragment-based drug discovery.

In the context of AI-driven drug discovery, 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has been the subject of computational modeling studies. These efforts aim to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) and optimize its pharmacokinetic profile. Such advancements are critical for accelerating the transition from bench to bedside, a topic of high relevance in today's fast-paced biopharmaceutical industry.

Beyond its therapeutic potential, this compound is also being explored in material science, particularly in the design of functional polymers and supramolecular assemblies. Its ability to form hydrogen bonds and participate in non-covalent interactions makes it a promising candidate for creating smart materials with responsive properties. This interdisciplinary appeal underscores the compound's versatility and aligns with the broader trend of convergent research in chemistry and biology.

As the scientific community continues to unravel the full scope of 5-cyclobutyl-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, its role in addressing global health challenges and advancing cutting-edge technologies becomes increasingly evident. With ongoing innovations in synthetic methodologies and computational tools, this compound is poised to make significant contributions to both academia and industry.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd